2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: 2-(4-methoxy-6-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C8H11N3O2S/c1-5-3-7(13-2)11-8(10-5)14-4-6(9)12/h3H,4H2,1-2H3,(H2,9,12)
• InChI Key: JSAKXVRQXAMYQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC(=O)N)OC
• Molecular Formula: C8H11N3O2S
• Molecular Weight: 213.26 g/mol

Description

Molecular Structure Analysis

The molecular formula of “2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide” is C8H11N3O2S. It has an average mass of 213.257 Da and a monoisotopic mass of 213.057190 Da.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds derived from "2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide" has been explored for their potential as anti-inflammatory and analgesic agents. These compounds have been used as a base for preparing a wide range of heterocyclic compounds, showcasing their versatility in drug development. The synthesized compounds demonstrated significant COX-2 inhibition, analgesic, and anti-inflammatory activities, highlighting their therapeutic potential (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticonvulsant Activity

Another study focused on the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, including "2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide" derivatives, as potential anticonvulsants. These compounds were evaluated for their interaction with key anticonvulsant biotargets and demonstrated moderate anticonvulsant activity, indicating their potential use in treating epilepsy (Severina et al., 2020).

Antimicrobial Agents

The compound has also been utilized in synthesizing pyrimidinones and oxazinones derivatives with significant antimicrobial properties. This research underscores the compound's application in developing new antimicrobial agents, potentially addressing the growing concern of antibiotic resistance (Hossan et al., 2012).

Crystal Structure Analysis

Research into the crystal structures of "2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide" and related compounds has provided insights into their molecular conformation, which is crucial for understanding their biological interactions and potential therapeutic applications (Subasri et al., 2016).

Anticancer Activity

A study on the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, including "2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide," highlighted their in vitro cytotoxic activity against cancer cell lines. This research points to the potential use of these compounds in developing new anticancer therapies (Al-Sanea et al., 2020).

Mechanism of Action

The mechanism of action of “2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide” is not explicitly mentioned in the available literature.

Safety and Hazards

The safety and hazards associated with “2-[(4-methoxy-6-methyl-2-pyrimidinyl)thio]acetamide” are not well-documented in the available literature.